CID 85945281

• Molecular Formula: H2NSi+
• Molecular Weight: 44.108 g/mol
• InChI: InChI=1S/H2NSi/c1-2/h1H2/q+1
• InChI Key: YXCSZVPRVBKDPF-UHFFFAOYSA-N
• Canonical SMILES: [NH2+]=[Si]

Description

CID 85945281 is a chemical compound registered in the PubChem database

Preparation Methods

The synthetic routes and reaction conditions for CID 85945281 involve several steps. Typically, the preparation method includes dissolving the necessary reactants in a suitable solvent, followed by stirring and heating under controlled conditions. Industrial production methods may involve large-scale synthesis using automated chemical synthesis platforms to ensure consistency and efficiency .

Chemical Reactions Analysis

CID 85945281 undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include oxygen, ozone, and hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include hydrogen gas, sodium borohydride, and lithium aluminum hydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens and nucleophiles.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used

Scientific Research Applications

CID 85945281 has a wide range of scientific research applications:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: It is studied for its potential effects on biological systems and its interactions with biomolecules.

Medicine: It is investigated for its potential therapeutic properties and its role in drug development.

Industry: It is used in the production of various industrial products and materials .

Mechanism of Action

The mechanism of action of CID 85945281 involves its interaction with specific molecular targets and pathways. It may bind to certain receptors or enzymes, leading to a cascade of biochemical reactions that result in its observed effects. The exact molecular targets and pathways involved depend on the specific application and context .

Comparison with Similar Compounds

CID 85945281 can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with comparable chemical structures or properties. For example, compounds with similar functional groups or molecular weights may exhibit similar reactivity or biological activity. this compound may have unique features that make it particularly suitable for certain applications .